Cas no 22511-31-5 (2,5-Thiophenedithiol)

2,5-Thiophenedithiol structure
2,5-Thiophenedithiol structure
Product Name:2,5-Thiophenedithiol
CAS No:22511-31-5
MF:C4H4S3
MW:148.269556999207
CID:1410445
PubChem ID:19087042
Update Time:2025-04-20

2,5-Thiophenedithiol Chemical and Physical Properties

Names and Identifiers

    • 2,5-Thiophenedithiol
    • thiophene-2,5-dithiol
    • SCHEMBL2540878
    • 22511-31-5
    • DTXSID70597932
    • Inchi: 1S/C4H4S3/c5-3-1-2-4(6)7-3/h1-2,5-6H
    • InChI Key: BNLZBNHLPPSPQN-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1S)S

Computed Properties

  • Exact Mass: 147.94762
  • Monoisotopic Mass: 147.94751365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 0
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